N-(4-chloro-2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-5-carboxamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C11H11ClN4O2/c1-6-3-8(10(18-2)4-7(6)12)14-11(17)9-5-13-16-15-9/h3-5H,1-2H3,(H,14,17)(H,13,15,16)
• InChI Key: LROZBXCFCMSTLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=NNN=C2
• Molecular Formula: C11H11ClN4O2
• Molecular Weight: 266.68 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-1H-1,2,3-triazole-5-carboxamide, or CMMC, is a synthetic compound that has been used in scientific research since the early 2000s. CMMC has a wide range of applications in fields such as chemistry, biochemistry, and pharmacology. CMMC is a versatile compound that can be used to study a variety of biological processes.

Scientific Research Applications

CMMC has been used in a variety of scientific research applications, such as in the study of enzyme inhibition, drug metabolism, and protein-protein interactions. CMMC has also been used to study the effects of drugs on the central nervous system, as well as to study the effects of drugs on the cardiovascular system.

Mechanism of Action

The mechanism of action of CMMC is not yet fully understood. It is believed that CMMC binds to certain proteins and enzymes, which in turn modulate the activity of other proteins and enzymes. This modulation can lead to changes in the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMMC are not yet fully understood. However, it is believed that CMMC can bind to certain proteins and enzymes and modulate their activity, leading to changes in the biochemical and physiological processes of the cell. CMMC has also been shown to inhibit certain enzymes, which can lead to changes in the metabolism of drugs and proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMMC in laboratory experiments is that it is relatively easy to synthesize and isolate. CMMC is also relatively stable, making it suitable for long-term storage. However, one of the limitations of using CMMC is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for research involving CMMC. These include further research into the mechanism of action of CMMC, as well as research into the biochemical and physiological effects of CMMC. Additionally, further research into the synthesis of CMMC and its derivatives could lead to more efficient and cost-effective synthesis methods. Finally, research into the use of CMMC in drug metabolism and protein-protein interactions could lead to new therapeutic strategies.

Synthesis Methods

CMMC is synthesized from a variety of starting materials, such as 4-chloro-2-methoxy-5-methylphenyl-1H-1,2,3-triazole-5-carboxylic acid and its derivatives. The synthesis of CMMC involves several steps, including the reaction of the starting materials with a base, the addition of a nucleophile, and the reaction of the resulting product with a reducing agent. The resulting product is then purified and isolated.